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Compound of Interest

Compound Name: Cholesteryl 11-eicosenoate
Cat. No.: B15549052
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cholesteryl 11-eicosenoate, a
cholesteryl ester of significant interest in lipid research. This document covers its chemical
identity, physicochemical properties, relevant experimental protocols for its synthesis and
analysis, and its role in biological systems.

Chemical Identity and Synonyms

Cholesteryl 11-eicosenoate is chemically identified as the ester formed from cholesterol and
11-eicosenoic acid.
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Identifier Value
CAS Number 70832-37-0[1][2][3]
Molecular Formula C47H8202[2][3]
Molecular Weight 679.15 g/mol [2][3]
Cholest-5-en-3-ol (3B)-, 3-[(112)-11-
IUPAC Name
eicosenoate][3]
Cholest-5-en-3-ol (3B)-, 11-eicosenoate, (Z)-;
Synonyms Cholest-5-en-3-ol (3B)-, (11Z)-11-eicosenoate;

Cholesteryl cis-11-eicosenoate[2]

Physicochemical Properties

Detailed experimental data for the physical properties of Cholesteryl 11-eicosenoate are not
extensively reported in publicly available literature. However, based on supplier information and
the general properties of cholesteryl esters, the following can be summarized.

Property Value/Description
Appearance White to off-white solid[3]
Purity Typically >99% for research-grade material[2]

As a highly hydrophobic molecule, it is expected
Solubility to be soluble in nonpolar organic solvents like

chloroform and hexane.[4]

Recommended storage is in a freezer at -20°C

Storage N
for long-term stability.[2][3]

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically for Cholesteryl 11-eicosenoate
are not readily available. However, established methods for the synthesis and analysis of
cholesteryl esters can be adapted.
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Synthesis of Cholesteryl Esters

Cholesteryl esters are typically synthesized through the esterification of cholesterol with a fatty
acid or its derivative. Two common laboratory-scale methods are described below.

Method 1: Cross-Coupling of Cholesterol and Aroyl Chlorides

A recently developed method utilizes a palladium-catalyzed cross-coupling reaction, which can
be adapted for the synthesis of cholesteryl esters from cholesterol and the corresponding acyl
chloride (11-eicosenoyl chloride in this case).[5][6]

e Materials:
o Cholesterol
o 11-Eicosenoyl chloride (can be synthesized from 11-eicosenoic acid)
o Sodium tert-butoxide
o PdCI2(dtbpf) complex (catalyst)
o 1,4-Dioxane (solvent)
o Microwave reactor
e Procedure:

o In a clean microwave vial, combine cholesterol, sodium tert-butoxide, 11-eicosenoyl
chloride, and the PdCI2(dtbpf) catalyst in 1,4-dioxane.

o Seal the vial and place it in a microwave reactor.
o Heat the reaction mixture to 100°C for 2 hours.

o After cooling, the reaction mixture is worked up by quenching, extraction with an organic
solvent, and washing.

o The crude product is then purified, typically by column chromatography on silica gel, to
yield the pure cholesteryl 11-eicosenoate.
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Method 2: Ester Interchange Method

This method involves the reaction of cholesteryl acetate with the methyl ester of the desired
fatty acid, catalyzed by a sodium alkoxide.

e Materials:

o Cholesteryl acetate

o Methyl 11-eicosenoate

o Sodium ethoxide (catalyst)

o Anhydrous solvent (e.g., toluene or benzene)
e Procedure:

o Dissolve cholesteryl acetate and methyl 11-eicosenoate in the anhydrous solvent in a
reaction flask equipped with a reflux condenser.

o Add a catalytic amount of sodium ethoxide to the solution.

o Heat the reaction mixture to reflux for several hours under an inert atmosphere (e.qg.,
nitrogen or argon).

o Monitor the reaction progress by thin-layer chromatography (TLC).
o Upon completion, cool the reaction mixture and neutralize the catalyst with a weak acid.

o Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g.,
sodium sulfate).

o Remove the solvent under reduced pressure.

o Purify the crude product by recrystallization or column chromatography to obtain pure
cholesteryl 11-eicosenoate.[7]

Analysis of Cholesteryl Esters
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The analysis of cholesteryl esters in biological or synthetic samples is commonly performed
using chromatographic techniques coupled with mass spectrometry.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the quantification of cholesterol and cholesteryl esters.[8][9]
o Sample Preparation (from biological tissue):

o Lipid Extraction: Homogenize the tissue sample and extract the total lipids using a
modified Bligh and Dyer method with a mixture of chloroform, methanol, and water.[10]

o Saponification (optional, for total cholesterol analysis): To analyze the fatty acid
composition of the esters, the ester bond can be hydrolyzed (saponified) using a base to
release the free fatty acid and cholesterol.

o Derivatization: For GC analysis, the hydroxyl group of cholesterol and the carboxyl group
of the fatty acid (if saponified) are typically derivatized to more volatile silyl ethers (e.g.,
using BSTFA).[11]

e GC-MS Analysis:

o Inject the derivatized sample into a gas chromatograph equipped with a suitable capillary
column (e.g., a nonpolar or medium-polarity column).

o Use a temperature program to separate the different cholesteryl esters based on their
volatility.

o The eluting compounds are introduced into a mass spectrometer for detection and
identification based on their mass spectra and fragmentation patterns.

o Quantification is typically achieved using an internal standard (e.g., a cholesteryl ester with
an odd-chain fatty acid not present in the sample).[10]

Method 2: High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is well-suited for the separation and quantification of intact cholesteryl
esters.[12][13][14]
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e Sample Preparation:

o Lipid Extraction: Extract the lipids from the sample using an appropriate solvent system,
such as isopropanol or a hexane/isopropanol mixture.[14]

o Fractionation (optional): For complex samples, a preliminary separation on a silica gel
column can be used to isolate the cholesteryl ester fraction.[12]

e HPLC Analysis:

[¢]

Inject the lipid extract onto a reversed-phase HPLC column (e.g., C18).

[¢]

Use an isocratic or gradient mobile phase, typically a mixture of acetonitrile and
isopropanol, to separate the cholesteryl esters based on their hydrophobicity.[13][14]

o

Detection is commonly performed using a UV detector at a low wavelength (e.g., 210 nm)
or an evaporative light scattering detector (ELSD).[13][14]

Quantification is achieved by comparing the peak areas to those of known standards.

[e]

Biological Role and Signaling Pathways

Cholesteryl esters are crucial molecules in lipid metabolism, serving as the primary storage and
transport form of cholesterol in the body.[15] They are more hydrophobic than free cholesterol,
allowing for efficient packaging within lipid droplets in cells and the core of lipoproteins in the
bloodstream.[16][17]

The metabolism of cholesteryl esters is a dynamic process involving their synthesis and
hydrolysis, which is tightly regulated to maintain cellular cholesterol homeostasis.[16]

Synthesis of Cholesteryl Esters

The esterification of cholesterol is catalyzed by two main enzymes:

o Acyl-CoA:cholesterol acyltransferase (ACAT): Located in the endoplasmic reticulum, ACAT
transfers a fatty acyl group from an acyl-CoA molecule to cholesterol, forming a cholesteryl
ester.[16][18] There are two isoforms, ACAT1 and ACAT2, with different tissue distributions
and roles.[18]
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 Lecithin:cholesterol acyltransferase (LCAT): This enzyme is found in the plasma and is
associated with high-density lipoproteins (HDL). LCAT catalyzes the transfer of a fatty acid
from lecithin (phosphatidylcholine) to cholesterol, playing a key role in the maturation of HDL
particles.

Storage and Transport

Synthesized cholesteryl esters are stored in cytosolic lipid droplets, which act as reservoirs of
neutral lipids.[18] In the plasma, cholesteryl esters are transported within lipoproteins, primarily
low-density lipoproteins (LDL) and HDL.[19]

Hydrolysis of Cholesteryl Esters

The breakdown of cholesteryl esters back into free cholesterol and a fatty acid is mediated by
cholesterol esterases (or hydrolases).[16]

» Neutral Cholesterol Ester Hydrolase (nCEH): This enzyme acts on cholesteryl esters stored
in lipid droplets in the cytosol.[18][20]

e Lysosomal Acid Lipase (LAL): When lipoproteins are taken up by cells via endocytosis, the
cholesteryl esters are delivered to lysosomes, where LAL hydrolyzes them to release free
cholesterol for cellular use.[20][21][22]

The free cholesterol released from the hydrolysis of cholesteryl esters can then be utilized by
the cell for various purposes, including membrane synthesis, hormone production, or it can be
effluxed from the cell to maintain cholesterol balance.[18]

Signaling Pathway Diagram

The following diagram illustrates the general cellular metabolism of cholesteryl esters.
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Caption: General overview of cholesteryl ester metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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